Methyl 6-cyanopyridazine-3-carboxylate
Overview
Description
“Methyl 6-cyanopyridazine-3-carboxylate” is an organic compound with the molecular formula C7H5N3O2 . It has a molecular weight of 163.14 . The compound is typically available in powder form .
Molecular Structure Analysis
The InChI code for “Methyl 6-cyanopyridazine-3-carboxylate” is1S/C7H5N3O2/c1-12-7(11)6-3-2-5(4-8)9-10-6/h2-3H,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“Methyl 6-cyanopyridazine-3-carboxylate” has a density of 1.3±0.1 g/cm3 and a boiling point of 397.7±27.0 °C at 760 mmHg . The compound is typically stored at room temperature .Scientific Research Applications
- Application : Methyl 6-cyanopyridazine-3-carboxylate is a chemical compound with the CAS Number: 1523617-81-3 . It is often used in chemical synthesis .
- Method of Application : This compound is typically stored at room temperature and is available in powder form . The specific methods of application would depend on the particular synthesis process being used.
- Application : Cyano-substituted pyrans, which could potentially include compounds like Methyl 6-cyanopyridazine-3-carboxylate, have been studied for their antitumor activity .
- Method of Application : These compounds are synthesized and then tested for their biological activity . The specific methods of application and experimental procedures would depend on the particular study.
- Results : The results of these studies have shown promising antitumor activity, but more research is needed to fully understand the potential of these compounds .
Chemical Synthesis
Antitumor Activity
- Application : Nitrogen-containing heterocycles, such as Methyl 6-cyanopyridazine-3-carboxylate, are employed in different applications such as pharmaceuticals .
- Method of Application : These compounds are synthesized and then tested for their biological activity . The specific methods of application and experimental procedures would depend on the particular study.
- Results : Compounds with this scaffold have widely exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral .
- Application : Nitrogen-containing heterocycles, such as Methyl 6-cyanopyridazine-3-carboxylate, are used in the creation of organic materials .
- Method of Application : These compounds are synthesized and then incorporated into various organic materials .
Pharmaceuticals
Organic Materials
Natural Products
- Application : Pyrimidine and its derivatives, which could potentially include compounds like Methyl 6-cyanopyridazine-3-carboxylate, have been studied for their neuroprotective and anti-inflammatory activity .
- Method of Application : These compounds are synthesized and then tested for their biological activity . The specific methods of application and experimental procedures would depend on the particular study.
- Results : The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties .
- Application : Cyano-substituted pyrans, which could potentially include compounds like Methyl 6-cyanopyridazine-3-carboxylate, have been studied for their antiproliferative activity .
- Method of Application : These compounds are synthesized and then tested for their biological activity . The specific methods of application and experimental procedures would depend on the particular study.
- Results : The results of these studies have shown promising antiproliferative activity, but more research is needed to fully understand the potential of these compounds .
Neuroprotection and Anti-neuroinflammatory Agents
Antiproliferative Activity
Safety And Hazards
properties
IUPAC Name |
methyl 6-cyanopyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O2/c1-12-7(11)6-3-2-5(4-8)9-10-6/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FADZVGFNBDURKZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN=C(C=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-cyanopyridazine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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